3,4-Dihydro-2H-quinolin-1-ylamine hydrochloride
Overview
Description
3,4-Dihydro-2H-quinolin-1-ylamine hydrochloride is a chemical compound with the CAS Number 303801-64-1 . It has a linear formula of C9H13ClN2 . The compound is a yellow solid and has a molecular weight of 184.67 .
Molecular Structure Analysis
The InChI code for 3,4-Dihydro-2H-quinolin-1-ylamine hydrochloride is 1S/C9H12N2.ClH/c10-11-7-3-5-8-4-1-2-6-9(8)11;/h1-2,4,6H,3,5,7,10H2;1H . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
3,4-Dihydro-2H-quinolin-1-ylamine hydrochloride is a yellow solid . It has a molecular weight of 184.67 and a linear formula of C9H13ClN2 . The compound should be stored at a temperature of 0-5°C .Scientific Research Applications
Biological Activity Studies
The compound’s structure is closely related to that of 4-hydroxy-2-quinolones, which exhibit unique biological activities . As such, 3,4-Dihydro-2H-quinolin-1-ylamine hydrochloride could be used in biological studies to explore its effects on cellular processes and its potential as a lead compound for drug development.
Chemical Synthesis of Heterocycles
The compound’s ability to form heterocyclic structures makes it valuable in the synthesis of four-membered to seven-membered heterocycles . These heterocycles are of interest due to their applications in various fields, including pharmaceuticals, agrochemicals, and dyes.
Antileishmanial Research
Derivatives of this compound have been evaluated for their efficacy against visceral leishmaniasis (VL) . Research into 3,4-Dihydro-2H-quinolin-1-ylamine hydrochloride could further contribute to the development of antileishmanial agents.
Safety and Hazards
properties
IUPAC Name |
3,4-dihydro-2H-quinolin-1-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2.ClH/c10-11-7-3-5-8-4-1-2-6-9(8)11;/h1-2,4,6H,3,5,7,10H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WWLKRYTUCGXZDL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2N(C1)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-Dihydro-2H-quinolin-1-ylamine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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